Cas no 1797781-80-6 (3-4-chloro-3-(trifluoromethyl)phenyl-1-3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylpropan-1-one)

• Product Name: 3-4-chloro-3-(trifluoromethyl)phenyl-1-3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylpropan-1-one
• CAS No: 1797781-80-6
• MF: C₁₈H₂₃ClF₃NO₃S
• MW: 425.893333673477
• CID: 6014874
• PubChem ID: 71805965
• Update Time: 2025-06-12

3-4-chloro-3-(trifluoromethyl)phenyl-1-3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-4-chloro-3-(trifluoromethyl)phenyl-1-3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylpropan-1-one
• 1-(3-tert-butylsulfonylpyrrolidin-1-yl)-3-[4-chloro-3-(trifluoromethyl)phenyl]propan-1-one
• 1-(3-(tert-butylsulfonyl)pyrrolidin-1-yl)-3-(4-chloro-3-(trifluoromethyl)phenyl)propan-1-one
• SCHEMBL24467850
• 3-[4-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]-1-[3-(2-METHYLPROPANE-2-SULFONYL)PYRROLIDIN-1-YL]PROPAN-1-ONE
• AKOS024558542
• F6435-7117
• 1797781-80-6

• Inchi： 1S/C18H23ClF3NO3S/c1-17(2,3)27(25,26)13-8-9-23(11-13)16(24)7-5-12-4-6-15(19)14(10-12)18(20,21)22/h4,6,10,13H,5,7-9,11H2,1-3H3
• InChI Key： FSNYTLLSHKGGHN-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(C(C)(C)C)(=O)=O)C1)(=O)CCC1=CC=C(Cl)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 425.1039269g/mol
• Monoisotopic Mass: 425.1039269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-4-chloro-3-(trifluoromethyl)phenyl-1-3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylpropan-1-one

Comprehensive Overview of 3-4-chloro-3-(trifluoromethyl)phenyl-1-3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylpropan-1-one (CAS No. 1797781-80-6)

The compound 3-4-chloro-3-(trifluoromethyl)phenyl-1-3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylpropan-1-one (CAS No. 1797781-80-6) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a chloro-trifluoromethylphenyl group and a pyrrolidinylpropanone core, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trending topics in the field.

One of the most searched questions in the realm of organic chemistry is: "What are the applications of trifluoromethylphenyl derivatives in drug discovery?" The presence of the trifluoromethyl group in this compound enhances its lipophilicity and metabolic stability, key traits for drug candidates. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, given the structural similarities to known bioactive molecules. The sulfonylpyrrolidine moiety further adds to its versatility, often associated with improved binding affinity and selectivity.

Another hot topic in the scientific community is the role of chloro-substituted aromatic compounds in agrochemicals. The 4-chloro-3-(trifluoromethyl)phenyl segment in this molecule suggests possible herbicidal or fungicidal activity. Recent studies highlight the demand for environmentally friendly agrochemicals, and this compound’s unique structure could contribute to the development of next-generation crop protection agents. Its sulfonyl group, for instance, is known to enhance systemic transport in plants, a feature highly sought after in modern formulations.

From a synthetic chemistry perspective, the compound’s CAS No. 1797781-80-6 is frequently queried in databases for its spectroscopic data and synthetic routes. The incorporation of a tert-butyl sulfonyl group (2-methylpropane-2-sulfonyl) poses interesting challenges for organic chemists, particularly in optimizing yield and purity. Discussions on platforms like ResearchGate often revolve around "efficient sulfonylation techniques for pyrrolidine derivatives," making this compound a case study for methodological advancements.

In the context of AI-driven drug design, molecules like 3-4-chloro-3-(trifluoromethyl)phenyl-1-3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylpropan-1-one are increasingly analyzed using machine learning models to predict their ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles. This aligns with the growing trend of computational chemistry in accelerating drug development. Its pyrrolidin-1-ylpropan-1-one scaffold is a recurring motif in FDA-approved drugs, further underscoring its relevance.

Environmental and regulatory considerations are also paramount. While the compound is not classified as hazardous, its chloro and trifluoromethyl substituents warrant careful handling to ensure sustainability. Researchers often search for "green synthesis methods for halogenated compounds," reflecting the industry’s shift toward eco-friendly practices. The sulfonyl linkage in this molecule, for example, could be explored via catalytic sulfonation to minimize waste.

In summary, 3-4-chloro-3-(trifluoromethyl)phenyl-1-3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylpropan-1-one (CAS No. 1797781-80-6) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional groups align with current research priorities, from targeted drug delivery to sustainable agriculture. As scientific inquiries evolve, this molecule will likely remain a focal point for innovation and discovery.